Cas no 5427-30-5 ((3-Aminophenyl)phosphonic acid)

(3-Aminophenyl)phosphonic acid is an organophosphorus compound featuring both an amino group and a phosphonic acid functionality on a benzene ring. This bifunctional structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of metal-chelating agents, corrosion inhibitors, and functionalized materials. The phosphonic acid group provides strong binding affinity to metal oxides, while the aromatic amine allows further derivatization. Its stability under acidic and thermal conditions enhances its utility in industrial applications, such as surface modification and catalysis. The compound’s high purity and well-defined reactivity profile ensure consistent performance in research and manufacturing processes.
(3-Aminophenyl)phosphonic acid structure
5427-30-5 structure
Product Name:(3-Aminophenyl)phosphonic acid
CAS No:5427-30-5
MF:C6H8NO3P
MW:173.106382369995
CID:45859
PubChem ID:79477
Update Time:2025-10-15

(3-Aminophenyl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Aminophenyl)phosphonic acid
    • (3-Amino-phenyl)-phosphonsaeure
    • 3-(Aminophenyl)phosphonicacid
    • 3-Aminobenzenephosphonic acid
    • 3-Phosphonoaniline
    • EINECS 226-577-0
    • m-Aminobenzenephosphonic acid
    • m-aminophenylphosphonic acid
    • Phosphonic acid,(3-aminophenyl)
    • Phosphonic acid,(m-aminophenyl)
    • Phosphonicacid, (3-aminophenyl)- (9CI)
    • Phosphonic acid, (m-aminophenyl)- (6CI,7CI,8CI)
    • (m-Aminophenyl)phosphonic acid
    • 1-Aminobenzene-3-phosphonic acid
    • Aniline-3-phosphonic acid
    • NSC 13007
    • UNII-ZAL7U4A7S8
    • EN300-6770389
    • Phosphonic acid, P-(3-aminophenyl)-
    • 3-aminophenylphosphonic acid
    • ZAL7U4A7S8
    • A7892
    • CHEMBL158105
    • Phosphonic acid, (m-aminophenyl)-
    • 5427-30-5
    • BRN 2936774
    • MZZQBSHNCYWSTL-UHFFFAOYSA-N
    • DTXSID9063871
    • P-(3-Aminophenyl)phosphonic acid
    • Phosphonic acid, (3-aminophenyl)-
    • NSC13007
    • NSC-13007
    • NS00033019
    • (3-Amino-phenyl)-phosphonic acid
    • AKOS006278199
    • SCHEMBL176968
    • Inchi: 1S/C6H8NO3P/c7-5-2-1-3-6(4-5)11(8,9)10/h1-4H,7H2,(H2,8,9,10)
    • InChI Key: MZZQBSHNCYWSTL-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=C(C=1)N)(=O)(O)O

Computed Properties

  • Exact Mass: 173.02400
  • Monoisotopic Mass: 173.02418011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7

Experimental Properties

  • PSA: 93.36000
  • LogP: 0.65300

(3-Aminophenyl)phosphonic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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